![molecular formula C10H20N2 B2857329 4-(3,3-Dimethylazetidin-1-yl)piperidine CAS No. 1501888-19-2](/img/structure/B2857329.png)
4-(3,3-Dimethylazetidin-1-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(3,3-Dimethylazetidin-1-yl)piperidine” is a compound with a molecular weight of 168.28 . Its IUPAC name is the same as its common name .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H20N2/c1-10(2)7-12(8-10)9-3-5-11-6-4-9/h9,11H,3-8H2,1-2H3
. This indicates that the compound has a structure with 10 carbon atoms, 20 hydrogen atoms, and 2 nitrogen atoms.
Scientific Research Applications
Gastric Antisecretory Agents
Research has identified piperidine derivatives as potent gastric antisecretory agents. The study of 4-(diphenylmethyl)-1-piperidinemethanimine revealed its effectiveness in reducing gastric acid secretion in rats, highlighting its potential for treating peptic ulcer disease. Modifications to the compound have led to derivatives like fenoctimine, which exhibit no anticholinergic activity and are under clinical trials for their antisecretory properties (Scott et al., 1983).
Corrosion Inhibition
Piperidine derivatives have been studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been used to assess the efficiency of these derivatives in preventing corrosion, with findings indicating that certain piperidine derivatives can significantly protect iron surfaces against corrosion (Kaya et al., 2016).
Treatment of Gastrointestinal Motility Disorders
Studies within the series of N-substituted-trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have aimed at discovering a peripherally selective opioid antagonist with high activity for systemic administration. These efforts have led to the identification of compounds suitable for clinical investigations into the role of mu-opioid receptors in gastrointestinal motility disorders (Zimmerman et al., 1994).
Antithrombotic Treatment
The development of GPIIb/IIIa integrin antagonists using trisubstituted beta-amino acid derivatives and a substituted benzamidine structure has shown promise for antithrombotic treatment. These compounds exhibit significant inhibitory activity against human platelet aggregation and have potential for acute phase treatment due to their excellent therapeutic profiles (Hayashi et al., 1998).
DNA Cleavage and Photoproduct Repair
Research into alternative amines for cleaving abasic and UV-irradiated DNA has identified piperidine derivatives that can operate at near-neutral pH without non-specific damage. These findings are significant for locating low levels of photoproducts in DNA, which is crucial for understanding DNA repair mechanisms (McHugh & Knowland, 1995).
Fluorescent pH Sensors
Piperidine-naphthalimide derivatives have been synthesized and identified as novel fluorescent pH sensors. These compounds show strong fluorescence quenching and red shift in weakly acidic conditions due to intramolecular hydrogen bonding, offering potential applications in pH-sensitive environments (Cui et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
4-(3,3-dimethylazetidin-1-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2/c1-10(2)7-12(8-10)9-3-5-11-6-4-9/h9,11H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVWQRBLKCWCFEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1)C2CCNCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.